Cas no 1806671-67-9 (5-(Difluoromethyl)-2-propionylmandelic acid)

• Product Name: 5-(Difluoromethyl)-2-propionylmandelic acid
• CAS No: 1806671-67-9
• MF: C₁₂H₁₂F₂O₄
• MW: 258.218091011047
• CID: 4941368
• Update Time: 2025-05-19

5-(Difluoromethyl)-2-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-propionylmandelic acid

• Inchi： 1S/C12H12F2O4/c1-2-9(15)7-4-3-6(11(13)14)5-8(7)10(16)12(17)18/h3-5,10-11,16H,2H2,1H3,(H,17,18)
• InChI Key： VSKHFANDCYTCEH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(CC)=O)=C(C=1)C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Additional information on 5-(Difluoromethyl)-2-propionylmandelic acid

5-(Difluoromethyl)-2-propionylmandelic Acid: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2-propionylmandelic acid (CAS No: 1806671-67-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, with its unique structural features, has emerged as a promising candidate in the development of novel therapeutic agents. The difluoromethyl substitution at the 5-position of the mandelic acid backbone introduces intriguing electronic and steric properties, which have been extensively studied in recent research.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-2-propionylmandelic acid as a precursor for the synthesis of bioactive molecules. Its structure, which combines the mandelic acid moiety with a propionyl group, provides a versatile platform for further functionalization. Researchers have explored its ability to act as a chiral building block in asymmetric synthesis, leveraging its inherent chirality to construct complex molecular architectures.

The synthesis of 5-(Difluoromethyl)-2-propionylmandelic acid involves a multi-step process that incorporates advanced organic chemistry techniques. Key steps include the selective fluorination of intermediate compounds and the precise control of stereochemistry during the formation of the mandelic acid core. These methods have been optimized in recent years, leading to higher yields and improved purity levels.

One of the most exciting developments involving this compound is its application in drug discovery programs targeting various diseases. Preclinical studies have demonstrated that derivatives of 5-(Difluoromethyl)-2-propionylmandelic acid exhibit potent activity against certain enzymes and receptors implicated in conditions such as cancer, inflammation, and neurodegenerative disorders. The difluoromethyl group has been shown to enhance pharmacokinetic properties, including bioavailability and metabolic stability.

In addition to its therapeutic potential, 5-(Difluoromethyl)-2-propionylmandelic acid has also found applications in materials science. Its chiral nature makes it an ideal candidate for the development of enantioselective catalysts and advanced materials with tailored optical properties. Researchers are actively exploring its use in creating self-assembled monolayers and other nanostructured materials.

The continued exploration of 5-(Difluoromethyl)-2-propionylmandelic acid is expected to yield further breakthroughs in both academic research and industrial applications. Its unique combination of structural features and functional groups positions it as a valuable tool for addressing some of the most pressing challenges in modern science.